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Compound of Interest

Compound Name: Disulfo-ICG carboxylic acid

Cat. No.: B12379546

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disulfo-Indocyanine Green (ICG) Carboxylic Acid N-hydroxysuccinimide (NHS) ester is a water-
soluble, near-infrared (NIR) fluorescent dye optimized for the labeling of biomolecules. The
NHS ester functional group allows for the covalent conjugation of the dye to primary amines on
proteins, antibodies, peptides, and other biomolecules, forming a stable amide bond.[1][2] This
modification renders the target molecule fluorescent, enabling its detection and tracking in
various biological applications, particularly in in vivo imaging due to the deep tissue penetration
of NIR light.[3][4] The addition of two sulfonate groups enhances the water solubility of the ICG
dye, which can be beneficial for labeling delicate proteins that may be prone to denaturation in
the presence of organic co-solvents.

These application notes provide detailed protocols for the conjugation of Disulfo-ICG NHS
ester to proteins and antibodies, methods for characterizing the resulting conjugates, and an
example of its application in targeted tumor imaging.

Chemical Properties and Specifications

While the exact chemical structure and properties can vary slightly between suppliers, the
general characteristics of Disulfo-ICG Carboxylic Acid NHS Ester are summarized below.
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Property Value Reference

~1032.11 g/mol (as disodium

Molecular Weight [1]
salt)

Excitation Maximum (Aex) ~785 nm [5]

Emission Maximum (Aem) ~812 nm [5]

N-hydroxysuccinimide (NHS)

Reactive Group [1]
ester
Reactivity Primary amines (-NH2) [2]
N Good in water, DMF, and
Solubility [5]
DMSO

Store at -20°C, protected from
Storage ] ] [1][6]
light and moisture.

Note: The molecular weight and spectral properties are based on commercially available
Disulfo-ICG NHS ester disodium salt and similar sulfo-ICG NHS esters. Researchers should
refer to the certificate of analysis for the specific lot of reagent being used.

Conjugation Chemistry

The conjugation of Disulfo-ICG NHS ester to a biomolecule is a nucleophilic acyl substitution
reaction. The primary amine group on the biomolecule (e.g., the e-amino group of a lysine
residue) acts as a nucleophile, attacking the carbonyl carbon of the NHS ester. This results in
the formation of a stable amide bond and the release of N-hydroxysuccinimide.[1]
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Preparation In Vivo Imaging

Intravenous injection of
ICG-Antibody conjugate
into tumor-bearing mouse

Antibody + Disulfo-ICG NHS Ester
(pH 8.5, RT, 1-2h)

Conjugate circulates and

Size-Exclusion Chromatography targets tumor antigen

NIR Fluorescence Imaging

Spectrophotometry (DOL calculation) (e.g., at 24h, 48h post-injection)

Anavlysis

Ex vivo imaging of
tumor and organs

Quantification of
fluorescence signal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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